Cas no 2060053-50-9 (tert-butyl 7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate)

• Product Name: tert-butyl 7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate
• CAS No: 2060053-50-9
• MF: C₁₄H₁₈FNO₃
• MW: 267.29602766037
• MDL: MFCD30498193
• CID: 5173729
• PubChem ID: 122271756
• Update Time: 2025-10-19

tert-butyl 7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzoxazepine-4(5H)-carboxylic acid, 7-fluoro-2,3-dihydro-, 1,1-dimethylethyl ester
• tert-butyl 7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate

• MDL： MFCD30498193
• Inchi： 1S/C14H18FNO3/c1-14(2,3)19-13(17)16-6-7-18-12-5-4-11(15)8-10(12)9-16/h4-5,8H,6-7,9H2,1-3H3
• InChI Key： ZQOOAKFEPKRDBE-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(F)C=C2CN(C(OC(C)(C)C)=O)CC1

Additional information on tert-butyl 7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate

tert-butyl 7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate: Exploring the Chemical Properties and Applications

The compound tert-butyl 7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate, identified by the CAS number 2060053-50-9, is a significant molecule in the field of organic chemistry. This compound belongs to the class of benzoxazepines, which are heterocyclic compounds with a fused benzene ring and an oxazepine ring. The presence of a fluorine atom at the 7-position and a tert-butyl ester group at the 4-position makes this compound unique in terms of its chemical structure and potential applications.

The synthesis of tert-butyl 7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate involves a series of carefully designed reactions. Typically, it starts with the preparation of the benzoxazepine core through cyclization reactions. The introduction of the fluorine atom at the 7-position is achieved via nucleophilic substitution or electrophilic fluorination methods. The tert-butyl ester group is then introduced through an esterification reaction using tert-butanol as the alcohol component. This multi-step synthesis requires precise control over reaction conditions to ensure high yield and purity.

Recent studies have highlighted the potential of benzoxazepines as bioactive molecules in various therapeutic areas. For instance, researchers have reported that certain derivatives exhibit potent anti-inflammatory and analgesic activities. The presence of a fluorine atom in tert-butyl 7-fluoro... enhances its lipophilicity and bioavailability, making it a promising candidate for drug development.

In terms of pharmacological applications, this compound has shown potential in targeting specific enzymes and receptors involved in inflammatory pathways. For example, studies have demonstrated its ability to inhibit cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling. Additionally, its structure allows for further modification to enhance its selectivity and efficacy.

The chemical stability of tert-butyl 7-fluoro... is another critical aspect that makes it suitable for various applications. Its resistance to hydrolysis under physiological conditions ensures prolonged stability in biological systems. This property is particularly advantageous in drug delivery systems where sustained release is desired.

From an environmental perspective, understanding the degradation pathways of this compound is essential for assessing its ecological impact. Recent research has focused on identifying microorganisms capable of metabolizing such complex structures. Results indicate that under specific conditions, this compound can undergo biodegradation through oxidative pathways mediated by soil bacteria.

In conclusion,tert-butyl 7-fluoro..., with its unique chemical structure and promising bioactivity profiles, represents a valuable addition to the arsenal of organic compounds used in drug discovery and material science. Continued research into its synthesis optimization and biological applications will undoubtedly unlock new potentials for this intriguing molecule.